Cas no 202979-20-2 (tert-butyl N-4-(isocyanatomethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(isocyanatomethyl)phenylcarbamate
• CAS No: 202979-20-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD25562989
• CID: 3889884
• PubChem ID: 22010106
• Update Time: 2025-10-31

tert-butyl N-4-(isocyanatomethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(isocyanatomethyl)phenyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-[4-(isocyanatomethyl)phenyl]carbamate
• (4-Isocyanatomethyl-phenyl)-carbamic acid tert-butyl ester
• tert-butyl N-4-(isocyanatomethyl)phenylcarbamate
• 5-chloro-3-(2-fluorophenyl)-1,2,4-thiadiazole
• 202979-20-2
• 138426-25-2
• AKOS023637277
• SCHEMBL3767872
• 5-Chloro-3-(2-fluorophenyl)-[1,2,4]thiadiazole
• 5-CHLORO-3-(2-FLUORO-PHENYL)-[1,2,4]THIADIAZOLE
• AS-5847
• MFCD12131116
• MQGCJHPDDMPIMW-UHFFFAOYSA-N

• MDL： MFCD25562989
• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(17)15-11-6-4-10(5-7-11)8-14-9-16/h4-7H,8H2,1-3H3,(H,15,17)
• InChI Key： LZPYIMUXLDFQMM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(CN=C=O)C=C1

Computed Properties

• Exact Mass: 213.9767752Da
• Monoisotopic Mass: 213.9767752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-4-(isocyanatomethyl)phenylcarbamate

Recent Advances in the Application of tert-Butyl N-4-(isocyanatomethyl)phenylcarbamate (CAS: 202979-20-2) in Chemical Biology and Pharmaceutical Research

In recent years, tert-butyl N-4-(isocyanatomethyl)phenylcarbamate (CAS: 202979-20-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its isocyanate functional group and tert-butyl carbamate moiety, has demonstrated versatile applications in drug discovery, bioconjugation, and materials science. The unique reactivity of the isocyanate group allows for efficient coupling with nucleophiles such as amines and alcohols, making it a valuable building block for the synthesis of ureas and carbamates, which are prevalent in bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the use of tert-butyl N-4-(isocyanatomethyl)phenylcarbamate as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the isocyanate group to introduce a carbamate linkage, which enhanced the binding affinity of the inhibitors to their target kinases. The study reported a significant improvement in inhibitory activity, with IC50 values in the low nanomolar range, highlighting the potential of this compound in the development of next-generation kinase inhibitors for cancer therapy.

Another notable application of tert-butyl N-4-(isocyanatomethyl)phenylcarbamate was reported in a study focusing on bioconjugation techniques. The compound was employed to modify the surface of nanoparticles, enabling the attachment of targeting ligands for drug delivery applications. The researchers demonstrated that the isocyanate group could react selectively with surface-exposed amino groups on the nanoparticles, resulting in a stable and functionalized surface. This approach has broad implications for the development of targeted drug delivery systems, particularly in oncology.

In addition to its applications in drug discovery and bioconjugation, tert-butyl N-4-(isocyanatomethyl)phenylcarbamate has also been investigated for its role in materials science. A recent publication in ACS Applied Materials & Interfaces described its use as a crosslinking agent in the synthesis of polyurethane-based biomaterials. The study revealed that the compound could effectively crosslink polymer chains, leading to materials with enhanced mechanical properties and biocompatibility. These findings suggest potential applications in tissue engineering and medical device coatings.

Despite its promising applications, the handling of tert-butyl N-4-(isocyanatomethyl)phenylcarbamate requires careful consideration due to the reactivity of the isocyanate group. Proper safety measures, such as the use of protective equipment and controlled reaction conditions, are essential to prevent unwanted side reactions and ensure reproducibility. Recent advancements in synthetic methodologies have addressed some of these challenges, enabling more efficient and scalable production of this compound.

In conclusion, tert-butyl N-4-(isocyanatomethyl)phenylcarbamate (CAS: 202979-20-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span drug discovery, bioconjugation, and materials science, with recent studies highlighting its potential to advance these fields. Continued research into its reactivity and applications is expected to yield further innovations, solidifying its role as a key intermediate in the development of novel therapeutics and biomaterials.